Cas no 2225173-04-4 (2-Pivalamido(pyridine-d3)-4-boronic acid)

• Product Name: 2-Pivalamido(pyridine-d3)-4-boronic acid
• CAS No: 2225173-04-4
• MF: C₁₀H₁₅BN₂O₃
• MW: 225.067187547684
• CID: 6810312
• PubChem ID: 133553332
• Update Time: 2025-03-03

2-Pivalamido(pyridine-d3)-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• F93028
• CS-19154
• 2-Pivalamido(pyridine-d3)-4-boronic acid
• 2225173-04-4

• Inchi： 1S/C10H15BN2O3/c1-10(2,3)9(14)13-8-6-7(11(15)16)4-5-12-8/h4-6,15-16H,1-3H3,(H,12,13,14)/i4D,5D,6D
• InChI Key： FCZDHWKFHRVJEA-WVALGTIDSA-N
• SMILES： O=C(C(C)(C)C)NC1C([2H])=C(B(O)O)C([2H])=C([2H])N=1

Computed Properties

• Exact Mass: 225.1364027Da
• Monoisotopic Mass: 225.1364027Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.5Ų